Cas no 23668-00-0 (Methyl 3-(methylcarbamoyl)benzoate)
Methyl 3-(methylcarbamoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(methylcarbamoyl)benzoate
- YAA66800
- Methyl 3-[(methylamino)carbonyl]benzoate
- Methyl 3-(methylcarbamoyl)benzoate
-
- Inchi: 1S/C10H11NO3/c1-11-9(12)7-4-3-5-8(6-7)10(13)14-2/h3-6H,1-2H3,(H,11,12)
- InChI Key: YHIDWINLPJYINB-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(C(NC)=O)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- XLogP3: 1.6
- Topological Polar Surface Area: 55.4
Methyl 3-(methylcarbamoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR908023-1g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 1g |
£110.00 | 2025-02-20 | |
| Apollo Scientific | OR908023-5g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 5g |
£320.00 | 2025-02-20 | |
| Chemenu | CM344566-1g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 95%+ | 1g |
$100 | 2022-06-11 | |
| Chemenu | CM344566-5g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 95%+ | 5g |
$372 | 2022-06-11 | |
| Chemenu | CM344566-25g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 95%+ | 25g |
$1315 | 2022-06-11 | |
| A2B Chem LLC | AF36939-1g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 1g |
$86.00 | 2024-04-20 | |
| A2B Chem LLC | AF36939-5g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 5g |
$293.00 | 2024-04-20 | |
| A2B Chem LLC | AF36939-25g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 25g |
$1010.00 | 2024-04-20 | |
| 1PlusChem | 1P00BIX7-1g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 1g |
$71.00 | 2025-02-25 | |
| 1PlusChem | 1P00BIX7-25g |
Methyl 3-(methylcarbamoyl)benzoate |
23668-00-0 | 96% | 25g |
$1328.00 | 2025-02-25 |
Methyl 3-(methylcarbamoyl)benzoate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Methyl 3-(methylcarbamoyl)benzoate
Methyl 3-(methylcarbamoyl)benzoate (CAS No. 23668-00-0): A Comprehensive Overview
Methyl 3-(methylcarbamoyl)benzoate, with the chemical formula C10H11NO3 and the CAS number 23668-00-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative of benzoic acid has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and as a precursor in the development of novel therapeutic agents.
The structure of Methyl 3-(methylcarbamoyl)benzoate features a benzene ring substituted with a methylcarbamoyl group at the 3-position and a methyl ester at the 1-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The presence of both carbamoyl and ester functionalities allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities.
In recent years, there has been growing interest in the development of carbamoylated derivatives as pharmacophores due to their demonstrated efficacy in modulating various biological pathways. Methyl 3-(methylcarbamoyl)benzoate, being a key intermediate in this class of compounds, has been explored in several research studies aimed at identifying new drug candidates. Its role as a building block in the synthesis of carbamoylated benzoates has been particularly noteworthy, with applications ranging from anti-inflammatory agents to potential neuroprotective compounds.
One of the most compelling aspects of Methyl 3-(methylcarbamoyl)benzoate is its versatility in synthetic chemistry. The compound can undergo various reactions, including hydrolysis to yield corresponding carboxylic acids, amidation reactions to introduce additional amine functionalities, and alkylation or acylation to further modify its structure. These reactivities make it an indispensable tool for chemists working on complex molecular architectures.
The pharmaceutical industry has been particularly keen on exploring derivatives of benzoic acid due to their wide range of biological activities. Methyl 3-(methylcarbamoyl)benzoate fits into this category well, as it can be readily converted into other benzoate derivatives that exhibit pharmacological properties. For instance, researchers have investigated its potential as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), where the carbamoyl group can be functionalized to enhance binding affinity to target enzymes.
Recent advancements in computational chemistry have also highlighted the importance of Methyl 3-(methylcarbamoyl)benzoate in drug discovery efforts. Molecular modeling studies have demonstrated that modifications to this core structure can lead to significant changes in biological activity, providing valuable insights for medicinal chemists. These studies have underscored the need for high-quality intermediates like Methyl 3-(methylcarbamoyl)benzoate to facilitate rapid and efficient drug development pipelines.
The synthesis of Methyl 3-(methylcarbamoyl)benzoate typically involves multi-step organic reactions starting from commercially available precursors such as benzoic acid and methyl carbamate. The process often includes esterification followed by condensation reactions to introduce the carbamoyl group at the desired position on the benzene ring. Optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.
In addition to its pharmaceutical relevance, Methyl 3-(methylcarbamoyl)benzoate has shown promise in other areas of chemical research. Its unique structural features make it a suitable candidate for studying molecular interactions and designing new materials with specialized properties. For example, researchers have explored its potential use in supramolecular chemistry, where its ability to form hydrogen bonds and engage in π-stacking interactions can be leveraged to create complex assemblies.
The safety profile of Methyl 3-(methylcarbamoyl)benzoate is another important consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) when conducting experiments involving this compound.
In conclusion, Methyl 3-(methylcarbamoyl)benzoate (CAS No. 23668-00-0) is a versatile and valuable compound with significant applications in pharmaceutical chemistry and beyond. Its unique structural features and reactivities make it an essential intermediate for synthesizing bioactive molecules, while its potential roles in drug discovery and material science continue to be explored. As research progresses, further insights into the applications and benefits of this compound are expected to emerge, solidifying its place as a cornerstone in modern chemical research.
23668-00-0 (Methyl 3-(methylcarbamoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)